Cas no 88457-53-8 (Benzene, 1,1'-sulfonylbis[4-(2-phenylethoxy)-)

• Product Name: Benzene, 1,1'-sulfonylbis[4-(2-phenylethoxy)-
• CAS No: 88457-53-8
• MF: C₂₈H₂₆O₄S
• MW: 458.568646907806
• CID: 632142
• PubChem ID: 20239896
• Update Time: 2025-04-19

Benzene, 1,1'-sulfonylbis[4-(2-phenylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylethoxy)-4-[4-(2-phenylethoxy)phenyl]sulfonylbenzene
• 88457-53-8
• DTXSID00603999
• 1,1'-{Sulfonylbis[(4,1-phenylene)oxyethane-2,1-diyl]}dibenzene
• SCHEMBL10708208
• Benzene, 1,1'-sulfonylbis[4-(2-phenylethoxy)-

• Inchi： 1S/C28H26O4S/c29-33(30,27-15-11-25(12-16-27)31-21-19-23-7-3-1-4-8-23)28-17-13-26(14-18-28)32-22-20-24-9-5-2-6-10-24/h1-18H,19-22H2
• InChI Key： WKRLZQILKKQLPB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCCC1C=CC=CC=1)(C1C=CC(=CC=1)OCCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 458.15518048g/mol
• Monoisotopic Mass: 458.15518048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 61Ų